4-(4-Methoxyphenyl)-7,7-dimethyl-5-oxo-2-phenacylsulfanyl-6,8-dihydroquinoline-3-carbonitrile
4-(4-Methoxyphenyl)-7,7-dimethyl-5-oxo-2-phenacylsulfanyl-6,8-dihydroquinoline-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
671200-38-7
VCID:
VC0492714
InChI:
InChI=1S/C27H24N2O3S/c1-27(2)13-21-25(22(30)14-27)24(18-9-11-19(32-3)12-10-18)20(15-28)26(29-21)33-16-23(31)17-7-5-4-6-8-17/h4-12H,13-14,16H2,1-3H3
SMILES:
CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC=CC=C3)C#N)C4=CC=C(C=C4)OC)C
Molecular Formula:
C27H24N2O3S
Molecular Weight:
456.6g/mol
4-(4-Methoxyphenyl)-7,7-dimethyl-5-oxo-2-phenacylsulfanyl-6,8-dihydroquinoline-3-carbonitrile
CAS No.: 671200-38-7
Main Products
VCID: VC0492714
Molecular Formula: C27H24N2O3S
Molecular Weight: 456.6g/mol
| CAS No. | 671200-38-7 |
|---|---|
| Product Name | 4-(4-Methoxyphenyl)-7,7-dimethyl-5-oxo-2-phenacylsulfanyl-6,8-dihydroquinoline-3-carbonitrile |
| Molecular Formula | C27H24N2O3S |
| Molecular Weight | 456.6g/mol |
| IUPAC Name | 4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-2-phenacylsulfanyl-6,8-dihydroquinoline-3-carbonitrile |
| Standard InChI | InChI=1S/C27H24N2O3S/c1-27(2)13-21-25(22(30)14-27)24(18-9-11-19(32-3)12-10-18)20(15-28)26(29-21)33-16-23(31)17-7-5-4-6-8-17/h4-12H,13-14,16H2,1-3H3 |
| Standard InChIKey | WAXFLXPTFSUPPO-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC=CC=C3)C#N)C4=CC=C(C=C4)OC)C |
| Canonical SMILES | CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC=CC=C3)C#N)C4=CC=C(C=C4)OC)C |
| PubChem Compound | 984012 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume